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For Researchers, Scientists, and Drug Development Professionals

The selection of a photoinitiator is a critical step in the development of photocured polymers for

a wide range of applications, from industrial coatings to biomedical devices and food

packaging.[1] Beyond curing efficiency, a key consideration is the potential for the photoinitiator

and its byproducts to leach from the cured polymer, which can lead to contamination and

potential health risks. This guide provides a comparative overview of the leaching

characteristics of Irgacure 369 and its alternatives, supported by available experimental data.

Executive Summary
Irgacure 369, a highly efficient Type I photoinitiator, is known for its excellent performance in

pigmented UV curable systems.[2] However, concerns over its potential for migration and its

classification as a reproductive toxicant (Repr. 1B) have led to a search for safer alternatives.

This guide examines the leaching potential of Irgacure 369 in comparison to other

commercially available photoinitiators, including other α-amino ketones, phosphine oxides, and

polymeric photoinitiators. While direct, side-by-side quantitative leaching data under identical

conditions is limited in publicly available literature, this guide synthesizes existing information to

provide a comprehensive comparison of their performance and leaching potential.
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The migration of a photoinitiator from a cured polymer is influenced by several factors,

including the molecular weight of the photoinitiator, the type of polymer matrix, the curing

conditions, and the nature of the contacting medium (e.g., food simulant, biological fluid).[3]
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Photoinitiator Type Key Characteristics
Reported
Leaching/Migration
Data

Irgacure 369 α-Amino Ketone

High efficiency in

pigmented systems.

Classified as Repr.

1B.

In a study with a

polymeric alternative,

the migration amount

was undetectable

under the specific test

conditions (immersion

in water and 3%

acetic acid at 80°C for

2 hours).

Irgacure 819
Bisacylphosphine

Oxide (BAPO)

Excellent through-cure

properties, especially

in thick and pigmented

systems.

Photobleaching effect

reduces yellowing.[4]

Often used in

combination with other

photoinitiators like

Irgacure 369 to

enhance through-

cure.[2][4] Specific

comparative leaching

data against Irgacure

369 is not readily

available.

TPO (Diphenyl(2,4,6-

trimethylbenzoyl)phos

phine oxide)

Acylphosphine Oxide

Widely used in dental

resins.[5][6] Faces

some toxicological

scrutiny.[5][6]

Leaching from 3D-

printed dental splints

varied significantly

between different

resin formulations,

ranging from 44.0 ±

17.1 ng/mL to 42083.5

± 3175.2 ng/mL after

multiple extraction

cycles.[5][6]

Polymeric

Photoinitiators

Various High molecular

weight, leading to

significantly lower

A polymeric

piperazine-based

acetophenone (PPA)
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migration potential.

May have lower

initiation efficiency

and higher viscosity

compared to small-

molecule

photoinitiators.

showed undetectable

migration, similar to

Irgacure 369 in the

same study.

Irgacure 2959 α-Hydroxy Ketone

Water-soluble and

considered

cytocompatible for

some biological

applications.

Higher concentrations

in hydrogels can lead

to increased

cytotoxicity.[7]

Benzophenone Ketone

Commonly used, but

has faced scrutiny due

to migration concerns

in food packaging.

Migration from

polyethylene-coated

paper into acidic food

simulants was

observed to be higher

than that of other

tested photoinitiators

(EDAB and CBP).[8]

Note: The leaching data presented is not from a single, directly comparative study and should

be interpreted with caution. The experimental conditions, polymer matrices, and analytical

methods varied between the cited studies.

Experimental Protocols
Detailed methodologies are crucial for reproducible and comparable leaching studies. Below

are generalized protocols based on common practices.

Sample Preparation and Curing
A standardized approach to sample preparation is essential for comparative leaching studies.

Formulation: The photoinitiator is incorporated into a polymer resin (e.g., an acrylate-based

formulation) at a specified concentration (e.g., 2-5% by weight).[2]
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Coating/Printing: The formulation is applied to a substrate (e.g., paper, plastic film) at a

controlled thickness.

Curing: The coated substrate is cured using a UV lamp with a specific wavelength and

intensity. The curing conditions (e.g., belt speed, lamp power) should be carefully controlled

and documented.

Migration/Leaching Test
This protocol simulates the contact of the cured polymer with a liquid.

Food Simulants: Commonly used food simulants include:

Distilled water (for aqueous foods)

3% (w/v) acetic acid (for acidic foods)

10% or 50% (v/v) ethanol (for alcoholic foods)

Olive oil or Tenax® (for fatty foods)[9][10]

Test Conditions: The cured polymer sample is immersed in the food simulant for a specified

time and at a controlled temperature (e.g., 10 days at 40°C for long-term storage simulation,

or accelerated testing at higher temperatures like 60°C).[11]

Extraction: After the incubation period, the food simulant is collected for analysis.

Analytical Quantification
High-performance liquid chromatography (HPLC) is a common and reliable method for

quantifying the amount of leached photoinitiator.

Instrumentation: An HPLC system equipped with a UV-diode array detector (DAD) or a mass

spectrometer (MS) is used. LC-MS/MS offers higher sensitivity and selectivity.[12]

Sample Preparation: The collected food simulant may require a sample preparation step,

such as solid-phase extraction (SPE), to concentrate the analyte and remove interfering

substances.
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Chromatographic Conditions:

Column: A suitable C18 or other appropriate stationary phase column is used.

Mobile Phase: A gradient of solvents, such as acetonitrile and water, is typically employed

to separate the photoinitiator from other components.[5]

Detection: The detector is set to the wavelength of maximum absorbance for the target

photoinitiator.

Quantification: A calibration curve is generated using standard solutions of the photoinitiator

at known concentrations to quantify the amount in the sample.
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Experimental Workflow for Leaching Studies
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Caption: A generalized workflow for conducting leaching studies of photoinitiators from cured

polymers.

Logical Relationship in Photoinitiator Selection
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Decision Framework for Photoinitiator Selection

Application Requirements
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Caption: Key factors to consider when selecting a photoinitiator for a specific application.

Illustrative Pathway of Photoinitiator Migration and
Potential Toxicity
While specific toxicological signaling pathways for Irgacure 369 are not well-documented in

publicly available literature, the following diagram illustrates the general mechanism of concern

for leachable substances from polymers.
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Conceptual Pathway of Photoinitiator Migration and Biological Interaction
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Caption: A diagram illustrating the potential pathway from residual photoinitiator in a cured

polymer to biological interaction.

Conclusion
The selection of a photoinitiator requires a careful balance of performance, safety, and

regulatory compliance. While Irgacure 369 is a highly effective photoinitiator, its toxicological
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profile necessitates the consideration of alternatives, particularly for sensitive applications such

as food packaging and medical devices.

Polymeric photoinitiators and certain other small-molecule alternatives like Irgacure 819 and

TPO offer potential advantages in terms of lower migration or specific curing properties.

However, a lack of directly comparable, quantitative leaching data makes a definitive ranking

challenging.

Researchers and developers are encouraged to conduct their own rigorous leaching studies

based on standardized protocols to determine the most suitable photoinitiator for their specific

formulation and application. This will ensure both the performance of the cured polymer and the

safety of the end-user.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.scribd.com/document/660345065/2-Migration-of-photoinitiators-phthalates-and-plasticizers-from-paper-and-cardboard-materials-into-different-simulants-and-foodstuffs
https://pmc.ncbi.nlm.nih.gov/articles/PMC6749474/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6749474/
https://www.tentamus.com/lab-analyses/migration-testing/
https://www.benchchem.com/product/b048418#leaching-studies-of-irgacure-369-from-cured-polymers
https://www.benchchem.com/product/b048418#leaching-studies-of-irgacure-369-from-cured-polymers
https://www.benchchem.com/product/b048418#leaching-studies-of-irgacure-369-from-cured-polymers
https://www.benchchem.com/product/b048418#leaching-studies-of-irgacure-369-from-cured-polymers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b048418?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b048418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

